Cas no 1806795-95-8 (Ethyl 2-amino-4-(difluoromethyl)-6-methoxypyridine-3-acetate)

• Product Name: Ethyl 2-amino-4-(difluoromethyl)-6-methoxypyridine-3-acetate
• CAS No: 1806795-95-8
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4855048
• Update Time: 2025-05-23

Ethyl 2-amino-4-(difluoromethyl)-6-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(difluoromethyl)-6-methoxypyridine-3-acetate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-9(16)5-7-6(10(12)13)4-8(17-2)15-11(7)14/h4,10H,3,5H2,1-2H3,(H2,14,15)
• InChI Key： XFYKLTMRCKBPAO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1CC(=O)OCC)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 1.6
• Topological Polar Surface Area: 74.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Ethyl 2-amino-4-(difluoromethyl)-6-methoxypyridine-3-acetate

Ethyl 2-amino-4-(difluoromethyl)-6-methoxypyridine-3-acetate: A Comprehensive Overview

The compound Ethyl 2-amino-4-(difluoromethyl)-6-methoxypyridine-3-acetate, identified by the CAS number 1806795-95-8, is a pyridine derivative with a unique structure that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its pyridine ring substituted with an amino group at position 2, a difluoromethyl group at position 4, and a methoxy group at position 6. The acetate ester functionality at position 3 further enhances its versatility in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials, particularly in the development of novel polymers and organic semiconductors. The presence of electron-withdrawing groups such as the amino and difluoromethyl groups significantly influences the electronic properties of the molecule, making it an attractive candidate for applications in optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer blends can improve charge transport properties, which is crucial for high-performance organic light-emitting diodes (OLEDs) and photovoltaic cells.

In addition to its role in materials science, Ethyl 2-amino-4-(difluoromethyl)-6-methoxypyridine-3-acetate has shown promise in the field of agrochemistry. Its ability to act as a bioactive agent has been explored in pest control applications. Studies indicate that this compound exhibits moderate activity against certain agricultural pests, suggesting its potential as a component in eco-friendly pesticides. However, further research is required to optimize its efficacy and reduce any potential environmental impact.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing waste. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound during its synthesis.

From a structural perspective, the molecule's stability is influenced by the interplay between its substituents. The methoxy group at position 6 contributes to increased solubility in polar solvents, while the difluoromethyl group imparts rigidity to the molecule. This combination makes it suitable for use in both solution-based and solid-state applications. Researchers have also investigated its thermal stability under various conditions, finding it to be stable up to temperatures exceeding 200°C under inert atmospheres.

In terms of spectroscopic characterization, Ethyl 2-amino-4-(difluoromethyl)-6-methoxypyridine-3-acetate exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated π-system. These spectral features are valuable for identifying the compound in complex mixtures and monitoring its transformations during chemical reactions. Furthermore, NMR spectroscopy has been instrumental in confirming the stereochemistry and regiochemistry of this compound during its synthesis.

Looking ahead, ongoing research aims to explore new functionalities for this compound by introducing additional substituents or modifying existing ones. For example, researchers are investigating the possibility of incorporating photoresponsive groups to create stimuli-responsive materials. Such innovations could open up new avenues for applications in sensors and drug delivery systems.

In conclusion, Ethyl 2-amino-4-(difluoromethyl)-6-methoxypyridine-3-acetate stands out as a versatile building block with potential across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool for advancing modern chemistry and materials science.